Cas no 61981-80-4 (1H-Benzimidazole-1-ethanamine, 2-(phenylmethyl)-)

• Product Name: 1H-Benzimidazole-1-ethanamine, 2-(phenylmethyl)-
• CAS No: 61981-80-4
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 461710
• PubChem ID: 12299117
• Update Time: 2025-04-19

1H-Benzimidazole-1-ethanamine, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-ethanamine, 2-(phenylmethyl)-
• 2-(2-benzylbenzimidazol-1-yl)ethanamine
• AKOS015937434
• DTXSID00486128
• 2-(2-benzyl-1H-benzimidazol-1-yl)ethanamine
• 61981-80-4

• Inchi： 1S/C16H17N3/c17-10-11-19-15-9-5-4-8-14(15)18-16(19)12-13-6-2-1-3-7-13/h1-9H,10-12,17H2
• InChI Key： INGOQHDQCBYOGS-UHFFFAOYSA-N
• SMILES： N1(CCN)C2C=CC=CC=2N=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.14241
• Monoisotopic Mass: 251.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84